When subjected to mechanical loads, granular materials exhibit heterogeneous local plastic responses. Although there is a general consensus that such plastic heterogeneity is closely correlated to the structure configuration, the extent and manner in which the initial particle structure determines the plastic dynamics remain ill-understood due to the complex local environment of granular materials. In this study, we present an investigation of the structural origin of shear-induced plastic heterogeneity through a series of numerical triaxial shear tests. A machine learning (ML) framework is employed to address the hidden relationship between the initial structure configuration and plasticity at different loading stages. It is confirmed that there are some pre-existing structural defects independent of loading protocol which is the origin of small strain plastic rearrangements and can be identified with outstanding accuracy by our trained ML models. We then show that the dominant structural features determining plasticity depend on strain, wherein the plastic activity at small strains is governed by contact number but becomes dominated by local packing fraction at large strains. By exploring the temporal correlation of the two structural features, we finally prove this transition results from the differences in their memory effects.

A general model to evaluate the interfacial thermal damage and predict the fatigue life of the auxetic honeycomb-substrate structure (H-SS) is built. To improve the accuracy, all material parameters in the model are temperature-dependent. The transient temperature field and the associated thermal stresses associated with the temperature changes in the structure are determined by the finite difference method. The interfacial thermal stress intensity factor is employed to characterize the stress concentration behavior. Based on the stress field and the stress concentrations at the interface, interfacial thermal damage evolution and fatigue life prediction of the structure are made. The results show that the auxetic property can significantly enhance the fatigue life of the structure. The fatigue life will be undervalued when the effect of temperature-dependent material properties (TDMPs) is neglected. Furthermore, the influence of TDMPs on the fatigue life of the structure will increase as the absolute value of the internal cell angle increases. This paper provides a comprehensive assessment of the thermal damage and fatigue life of auxetic H-SSs and can serve as a solid theoretical foundation for future applications of related structures in extreme temperature environments.

Silicon multi-ring structures connected by spokes are ideal candidate to carry circumferential traveling waves in the design of MEMS vibratory gyroscope. However, these structures are prone to instability at high-speed rotation. This paper presents an efficient approach to determine the critical and flutter speeds of these structures for their various natural modes, and thereby to predict their in-plane instability. Through extensive parametric study, the effects of various design parameters on the instability of these structures are obtained and discussed. The results show that stability of these structures could be enhanced by increasing number of spokes, reducing number of rings, and reducing gaps between rings. Furthermore, it is found that these structures are more stable with circumferential traveling waves with a larger nodal diameter.

The single edge loading problem of a double thin film deposited on a finite thickness substrate is considered. The films and the substrate are assumed to be homogeneous and isotropic. The membrane analogy is adopted for the films and two dimensional elasticity is applied to the substrate. The compatibility of the tangential strain between the film and the substrate yields the governing singular integral equation in terms of the interfacial shear stress. The numerical solution is provided using the Gauss–Chebyshev discretization method. The sensitivity of the interfacial shear and the normal stresses to several effective parameters are examined. The results of current study are compatible with the finite element simulations. The lowest interfacial shear stress pertains to a substrate with a free edge boundary condition. The results of current study are applicable to the debonding failure assessment of the multi-layer joints and semiconductors which are susceptible to the interfacial shear stresses near the film edges.

The stress state resulting from an non-uniform temperature distribution in architectural glass panes, consequent to environmental actions and, in particular, to the shadows cast, is one of the main causes of failures experienced in building façades. We propose a dedicated thermo-elastic model, implemented in a finite element framework, to overcome the weakness of standardized prescriptions, the limits of simplified practical rules, and the difficulty in using general-purpose thermal softwares, not always interfaced with a structural analysis, in the common design practice.The formulation of the thermal problem is based on Biot’s variational principle for heat transfer, which facilitates the numerical implementation, via a 2D mesh in case of sharply varying temperature fields, expected for the case at hand. The elastic problem considers a kinematics à la Kirchhoff–Love for the glass plate, enriched by a term accounting for a non-linear thermal strain distribution in the thickness. The same shape functions can be used for the two problems, establishing a convenient formal analogy that facilitates the implementation. The proposed approach is here used to evaluate the stress distribution on paradigmatic case studies. The obtained results allow to recognize the main aspects that influence the state of thermal stress, a result that could be used to conceive reliable simplified methods, which may be incorporated in standards.

The shape memory behavior of hydrogels endows themselves with the capacities of shape programming and shape recovering, which have great potential in many fields, such as drug release and soft robotics. In thermally responsive hydrogel, particularly, there are two critical factors, temperature and water, that can induce the shape memory effect(SME). Temperature-induced SME has been extensively studied, while water-induced SME has been rarely investigated. In our work, the combined effect of water and temperature on shape memory behavior of hydrogels is experimentally studied and deeply analyzed from a physical perspective. We found that the shape fixed ratio of shape memory hydrogels (SMHs) increases monotonically with temperature, but first increases and then decreases with water content. Moreover, it exits a nonlinear coupling between the water and temperature effects on the SME. On the basis of these findings, a constitutive model is developed to capture this thermo-aqueous coupling using the statistical theory of transient networks, from which we obtain an explicit evolution equation of deformation gradient. In the proposed theory, the temperature-induced SME is investigated through the temperature-water responsive association and dissociation of dynamic bonds while the water-induced SME is explained by the variation of the glass transition temperature according to the Fox–Flory model. Finally, and to provide a final test of the theoretical work, it is implemented into a user element (UEL) subroutine which provide simulations in agreement with our experiments. Our work is expected to provide guidance for future application of SMHs.

Polycrystalline materials usually exhibit obvious preferred grain orientations (i.e., crystallographic texture) after rolling and heat treatments, leading to a certain crystalline anisotropy. However, most previous studies on microvoid growth generally treated the material as homogeneous isotropic matrix, ignoring the influence of crystallographic texture. In the present work, four typical crystallographic textures of face-centered cubic crystal are considered, including the Cube, Goss, Brass and Copper textures. Afterwards, the texture effect on microvoid growth is systematically studied by crystal plasticity finite element simulation, from a statistical point of view. In addition, the role of loading mode (i.e., uniaxial or biaxial tension) in the texture effect on microvoid growth has also been explored. The results indicate that the crystallographic texture evidently affects the statistical void growth in heterogeneous polycrystals, regardless of the loading mode. Meanwhile, it has been found that the statistical void growth of Cube (resp. Brass) texture is always slower (resp. faster) than that of random grain-orientation case. Furthermore, it is interestingly concluded that for the four considered textures, the trend of statistical void growth (from fast to slow) is well consistent with that of average flow stress (from high to low) at any given strain level, which cannot be captured by the classical Rice-Tracey model. Finally, based on the statistical characteristics of void growth for different textures, a statistical Rice-Tracey model incorporating the texture effect is established. It is demonstrated that this statistical model can well envelop all the dispersed void growth results of different textures for the uniaxial tensile loading.

Short fiber reinforced polymers (SFRPs) processed by Fused Filament Fabrication (FFF) show great promise for applications requiring high weight-specific mechanical properties, such as aerospace. However, the unique morphology created by the printing process and the relationship between processing parameters and part behavior is not sufficiently well understood, making structural analysis a largely empirical task. The limited ability to predict the effective viscoelastic properties and their thermal dependence is a problem from a mechanical design standpoint and is an obstacle to the widespread adoption of SFRPs made by FFF. In this work, those properties are evaluated using high-resolution imaging of physical samples, enabling the accurate prediction of time-dependent stress–strain relations across different temperatures. Multiscale homogenization is performed considering individual components (fibers, pores, matrix) at the microscale, and the regular pattern created by the printing process at the mesoscale. The efficiency of the Fast Fourier Transform (FFT) based homogenization procedure is leveraged to allow for large Representative Volume Element (RVE) sizes, which are required due to the complexity of real microstructures. The predicted thermo-viscoelastic behavior is validated against creep-recovery data of specimens printed from 30 wt% short carbon fiber reinforced poly-ether-ether ketone (PEEK), and the experimental data can be predicted within 3% mean relative error for axial loading, both at 21°and 120 °C. Imaging data and pre-processed RVEs as well as original source code are made publicly available.

Finite element quasi-static solutions of rate-independent softening plasticity models are known to depend on the mesh size (i.e., are unreliable) due to loss of ellipticity of the governing partial differential equations, which allows for the development of non-smooth solutions, such as shear bands of zero thickness. A “regularization” scheme that has been proposed is the use of “non-local” (Bažant et al., 1984) or “strain-gradient” theories (Aifantis, 1984). We examine in detail the families of “explicit” and “implicit” gradient plasticity models and show that use of such theories does not always eliminate mesh dependence of finite element solutions in rate-independent softening materials. Depending on the value of the non-local hardening modulus, the mathematical problem may still lose ellipticity and allow for the development of solutions with discontinuous spatial velocity gradients, which are responsible for the mesh dependence of numerical solutions. As an example, a rate-independent “implicit” gradient version of the von Mises yield condition with the associated flow rule is implemented in ABAQUS, and the formation of shear bands in plane strain tension is analyzed numerically; it is shown that, unless the material parameters in the non-local model are such that ellipticity is retained, the finite element solutions depend on the mesh size. The example of isotropic porous metal plasticity with a hardening matrix material is considered (e.g., the Gurson (1977) model); it is shown that regularization is achieved if an implicit non-local model is used, in which the local porosity f is replaced by its non-local (neighborhood average) counterpart f̄ in the yield condition. In all non-local plasticity models, dimensional consistency requires the introduction of one or more “material lengths” ℓi, which multiply the additional terms with the higher-order spatial derivatives introduced by the non-local models. The boundary layers associated with the singular perturbation problem when the material lengths ℓi→0 are examined. A linear stability analysis is carried out to study the stability of homogeneous problems under small harmonic perturbations; it is shown that the stability range of the non-local models is always larger that the that of the corresponding local models.

We present a data-driven modeling approach to quantify morphology effects on transport properties in nanostructured materials. Our approach is based on the combination of stochastic modeling of the 3D nanostructure and numerical modeling of effective transport properties, which is used to investigate process-structure–property relationships of hierarchically structured cathode materials for lithium-ion batteries. We focus on nanostructured LiNi1/3Mn1/3Co1/3O2 (NMC) particles, the nanoporous morphology of which has a crucial impact on their effective transport properties (i.e, effective ionic and electric conductivity) and thus on the performance of the cell. First, we develop a parametric stochastic model for the 3D morphology of the nanostructured NMC particles based on excursion sets of so-called χ2-fields. This model, which has only two parameters, is then fitted to FIB-SEM image data of the NMC particles manufactured with different calcination temperatures and different particle sizes. This way it is possible to generate digital twins of the NMC particles. In a second step, measured 3D image data and corresponding digital twins are used as input for the numerical simulation of effective transport properties. Based on the results obtained by these simulations, we can quantify process-structure–property relationships. Overall, we present a methodological framework that allows for an efficient optimization of the fabrication process of nanostructured NMC particles.